Cas no 2229553-24-4 (2,2-difluoro-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
• CAS No: 2229553-24-4
• MF: C₁₁H₁₁F₂N₃
• MW: 223.221948862076
• CID: 6536379
• PubChem ID: 165694929
• Update Time: 2025-10-29

2,2-difluoro-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine
• 2229553-24-4
• EN300-2007351

• Inchi： 1S/C11H11F2N3/c1-16-9(10(14)6-11(10,12)13)7-4-2-3-5-8(7)15-16/h2-5H,6,14H2,1H3
• InChI Key： HTRNEEOILSQNAQ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=C2C=CC=CC2=NN1C)N)F

Computed Properties

• Exact Mass: 223.09210369g/mol
• Monoisotopic Mass: 223.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine

Compound 2,2-Difluoro-1-(2-Methyl-2H-Indazol-3-Yl)Cyclopropan-1-Amine (CAS No. 2229553-24-4)

The compound 2,2-difluoro-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine (CAS No. 2229553-24-4) is a highly specialized organic molecule with a unique structure that combines a cyclopropane ring, a substituted indazole moiety, and fluorine atoms. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The cyclopropane ring serves as a rigid structural element, while the indazole moiety introduces aromaticity and potential for hydrogen bonding. The presence of fluorine atoms further enhances the molecule's electronic properties, making it a promising candidate for various chemical and biological studies.

Recent studies have focused on the synthesis and characterization of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and computational modeling. Researchers have explored its stability under various conditions, revealing that the cyclopropane ring contributes significantly to the molecule's rigidity and resistance to certain chemical reactions. The indazole moiety, on the other hand, has been shown to exhibit interesting photophysical properties, making it a valuable component in optoelectronic materials. Additionally, the fluorine atoms have been found to influence the molecule's solubility and bioavailability, which are critical factors in pharmaceutical applications.

In terms of applications, this compound has shown potential in the development of novel drugs targeting specific biological pathways. For instance, its ability to interact with certain enzymes through hydrogen bonding has been explored in enzyme inhibition studies. Furthermore, the indazole moiety has been implicated in anti-inflammatory and anticancer activities, suggesting that this compound could serve as a lead molecule for drug discovery. Recent research has also highlighted its role in supramolecular chemistry, where it forms stable complexes with other molecules through non-covalent interactions.

The synthesis of 2,2-difluoro-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine involves a multi-step process that begins with the preparation of the indazole derivative. This is followed by cyclopropanation using a variety of methods, including transition metal-catalyzed reactions or photochemical techniques. The introduction of fluorine atoms is typically achieved through nucleophilic substitution or electrophilic fluorination, depending on the specific conditions required for optimal yield and purity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and industrial use. Additionally, its low toxicity profile makes it suitable for applications where human exposure is a concern.

In conclusion, compound 2,2-difluoro-1-(2-methyl-2H-indazol-3-yl)cyclopropan-1-amine (CAS No. 2229553